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For Researchers, Scientists, and Drug Development Professionals

Introduction

5F-EDMB-PINACA is a synthetic cannabinoid that has been identified in forensic casework.[1]
[2] As a member of the indazole-3-carboxamide class of synthetic cannabinoids, it is
structurally related to other compounds of forensic interest, such as 5SF-MDMB-PINACA (5F-
ADB). From a clinical and forensic toxicology perspective, the rapid emergence and chemical
diversity of synthetic cannabinoids present continuous analytical challenges. This document
provides a summary of the available spectroscopic data and analytical methodologies for the
characterization of 5F-EDMB-PINACA, intended to assist researchers and scientists in its
identification and study.

Spectroscopic Data

The definitive spectroscopic characterization of 5SF-EDMB-PINACA, including detailed 1H
NMR, 13C NMR, and FTIR data, has been published by Liu et al. (2017). While the full dataset
from this primary source could not be retrieved in the immediate search, the following tables
are structured to present this data once obtained. The information is crucial for the
unambiguous identification of the compound.

Nuclear Magnetic Resonance (NMR) Data
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Note: The following NMR data is attributed to Liu C, Jia W, Hua Z, Qian Z (2017). "Identification
and analytical characterization of six synthetic cannabinoids NNL-3, 5F-NPB-22-7N, 5F-AKB-
48-7N, 5F-EDMB-PINACA, EMB-FUBINACA, and EG-018". Drug Testing and Analysis. 9 (8):
1251-1261. Specific chemical shifts, multiplicities, and coupling constants were not available in
the searched resources.

Table 1: 1H NMR Spectroscopic Data for 5F-EDMB-PINACA

. Chemical Shift () o Coupling Constant
Assighnment Multiplicity
ppm (J) Hz

Data not available

Table 2: 13C NMR Spectroscopic Data for 5SF-EDMB-PINACA

Assignment Chemical Shift (6) ppm

Data not available

Infrared (IR) Spectroscopy Data

Note: The following IR data is attributed to Liu C, Jia W, Hua Z, Qian Z (2017). "Identification

and analytical characterization of six synthetic cannabinoids NNL-3, 5F-NPB-22-7N, 5F-AKB-
48-7N, SF-EDMB-PINACA, EMB-FUBINACA, and EG-018". Specific wavenumbers were not
available in the searched resources.

Table 3: Key IR Absorption Bands for 5SF-EDMB-PINACA

Wavenumber (cm-1) Functional Group Assignment

Data not available

Experimental Protocols

The following sections detail the methodologies used for the analysis of 5F-EDMB-PINACA in
forensic and research laboratories.
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Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the identification of 5SF-EDMB-PINACA in seized materials involves GC-

MS analysis.

Sample Preparation: Acid/Base extraction.
 Instrumentation: Agilent 5975 Series GC/MSD System.
e Column: Zebron™ Inferno™ ZB-35HT (15 m x 250 pm x 0.25 pum).
e Carrier Gas: Helium (Flow: 1 mL/min).
e Temperatures:
o Injection Port: 265 °C
o Transfer Line: 300 °C
o MS Source: 230 °C
o MS Quad: 150 °C
e Oven Program: 60 °C for 0.5 min, ramp to 340 °C at 35 °C/min, hold for 6.5 min.
e Injection: 1 pL, splitless.
e MS Parameters:

o Mass Scan Range: 40-550 m/z.

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)

For more sensitive detection and structural confirmation, LC-QTOF-MS is employed.
o Sample Preparation: 1:100 dilution of acid/base extraction in mobile phase.

 Instrumentation: Sciex TripleTOF® 5600+ with a Shimadzu Nexera XR UHPLC.
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e Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 um).
» Mobile Phase:

o A: Ammonium formate (10 mM, pH 3.0)

o B: Acetonitrile with 0.1% formic acid

o Gradient: Initial: 95% A, 5% B; ramp to 5% A, 95% B over 13 min; return to initial conditions
at 15.5 min.

e Temperatures:
o Autosampler: 15 °C
o Column: 50 °C
e Injection Volume: 10 pL.
¢ QTOF Parameters:
o TOF MS Scan Range: 100-510 Da.

Signaling Pathway

Synthetic cannabinoids like 5F-EDMB-PINACA primarily exert their effects through the
activation of cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors
(GPCRs). The diagram below illustrates a generalized signaling pathway initiated by the
binding of a synthetic cannabinoid to these receptors.

Click to download full resolution via product page
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Caption: General signaling pathway of synthetic cannabinoids.

Conclusion

The analytical characterization of 5SF-EDMB-PINACA relies on a combination of spectroscopic
and spectrometric techniques. While detailed NMR and IR data are available in the scientific
literature, access to these primary sources is essential for definitive structural confirmation. The
provided experimental protocols for GC-MS and LC-QTOF-MS offer robust methods for the
detection and identification of this compound in various samples. Understanding the interaction
of SF-EDMB-PINACA with cannabinoid receptors and their downstream signaling pathways is
crucial for elucidating its pharmacological and toxicological profile. This guide serves as a
foundational resource for professionals engaged in the research and analysis of novel
psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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